Letrozole Impurity B Letrozole Impurity B Letrozole isomeric impurity
Brand Name: Vulcanchem
CAS No.: 113402-31-6
VCID: VC0193496
InChI: InChI=1S/C22H13N3/c23-13-16-1-7-19(8-2-16)22(20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,22H
SMILES: C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)C#N
Molecular Formula: C22H13N3
Molecular Weight: 319.39

Letrozole Impurity B

CAS No.: 113402-31-6

Impurities

VCID: VC0193496

Molecular Formula: C22H13N3

Molecular Weight: 319.39

Purity: > 95%

Letrozole Impurity B - 113402-31-6

CAS No. 113402-31-6
Product Name Letrozole Impurity B
Molecular Formula C22H13N3
Molecular Weight 319.39
IUPAC Name 4-[bis(4-cyanophenyl)methyl]benzonitrile
Standard InChI InChI=1S/C22H13N3/c23-13-16-1-7-19(8-2-16)22(20-9-3-17(14-24)4-10-20)21-11-5-18(15-25)6-12-21/h1-12,22H
SMILES C1=CC(=CC=C1C#N)C(C2=CC=C(C=C2)C#N)C3=CC=C(C=C3)C#N
Appearance Off-White to Light Yellow Solid
Melting Point 164-167°C
Description Letrozole isomeric impurity
Purity > 95%
Quantity Milligrams-Grams
Synonyms 4,4’,4’’-Methylidynetrisbenzonitrile (Letrozole Impurity)
PubChem Compound 29933425
Last Modified Nov 11 2021
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